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Compound of Interest

Compound Name:
2-Hydroxy-4-

(trifluoromethyl)pyridine

CAS No.: 50650-59-4

Cat. No.: B044833

Get Quote

In the landscape of modern agrochemical development, the synthesis of novel, effective, and

selective active ingredients is paramount. Among the vast arsenal of chemical intermediates,

fluorinated heterocyclic compounds have emerged as particularly valuable synthons. 2-
Hydroxy-4-(trifluoromethyl)pyridine (CAS: 50650-59-4) stands out as a critical building

block, primarily due to the unique physicochemical properties imparted by the trifluoromethyl (-

CF3) group.[1][2] The strong electron-withdrawing nature and high lipophilicity of the -CF3

group can significantly enhance the biological activity, metabolic stability, and membrane

permeability of the final agrochemical product.[3]

This application note serves as a technical guide for researchers and synthetic chemists. It

details the properties, handling, and, most importantly, the strategic application of 2-Hydroxy-
4-(trifluoromethyl)pyridine as a precursor in the synthesis of advanced agrochemicals. We

will explore its conversion into key downstream intermediates and provide detailed, field-proven

protocols that underscore the causality behind experimental choices, ensuring both scientific

integrity and practical applicability.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b044833#bc-rfq
https://www.benchchem.com/product/b044833/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-fluorinated-pyridine-building-block
https://www.benchchem.com/product/b044833/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-fluorinated-pyridine-building-block
https://www.evitachem.com/product/evt-326280
https://www.researchgate.net/publication/351729464_Synthesis_and_application_of_trifluoromethylpyridines_as_a_key_structural_motif_in_active_agrochemical_and_pharmaceutical_ingredients
https://www.huimengchem.cn/products/trifluoromethyl-pyridine-htf.html
https://www.benchchem.com/product/b044833/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-fluorinated-pyridine-building-block
https://www.benchchem.com/product/b044833/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-fluorinated-pyridine-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties and Safe Handling
Before its use in synthesis, a thorough understanding of the physical properties and safety

protocols for 2-Hydroxy-4-(trifluoromethyl)pyridine is essential. This compound is a solid at

room temperature and requires careful handling due to its potential as a skin and eye irritant.[4]

[5]

Table 1: Physicochemical Data for 2-Hydroxy-4-(trifluoromethyl)pyridine

Property Value Source(s)

CAS Number 50650-59-4 [6]

Molecular Formula C₆H₄F₃NO [4]

Molecular Weight 163.10 g/mol [4]

Appearance White to off-white solid/crystal [3]

Melting Point 161-165 °C

IUPAC Name
4-(Trifluoromethyl)-1H-pyridin-

2-one
[5]

Safety and Handling Protocol
Trustworthiness in any protocol begins with safety. 2-Hydroxy-4-(trifluoromethyl)pyridine is

classified as a hazardous substance, and adherence to safety guidelines is mandatory.

Hazard Identification: Causes skin irritation (H315), serious eye irritation/damage

(H319/H318), and may cause respiratory irritation (H335).[4][5] It is also harmful if

swallowed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles conforming to EN 166 standards, and a lab

coat.[4] Work should be conducted in a well-ventilated fume hood.

First Aid Measures:
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Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.[4]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[4]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3]

Role as a Key Synthetic Intermediate
The synthetic utility of 2-Hydroxy-4-(trifluoromethyl)pyridine lies in the reactivity of its

hydroxyl group. This group is not typically the final functionality in a complex agrochemical;

rather, it is a versatile handle that can be readily converted into other groups, most commonly a

chlorine atom. This transformation converts the pyridone into a 2-chloropyridine derivative, an

excellent electrophile for subsequent nucleophilic substitution reactions. This two-step

sequence—activation via chlorination followed by substitution—is a cornerstone of its

application.

A prime example of this strategy is in the synthesis of precursors for modern sulfonylurea and

triazolopyrimidine herbicides, where the 4-(trifluoromethyl)pyridine moiety is crucial for

achieving high efficacy and crop selectivity.[7][8]

Application Case Study: Synthesis of a Pyroxsulam
Precursor
Pyroxsulam is a potent, broad-spectrum herbicide used for post-emergence weed control in

cereal crops.[8][9] Its structure features a core 2-methoxy-4-(trifluoromethyl)pyridine fragment.

[7] The following protocols detail the efficient, two-step synthesis of this key fragment starting

from 2-Hydroxy-4-(trifluoromethyl)pyridine.

Experimental Workflow: From Hydroxy to Methoxy
Pyridine
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The overall workflow involves a chlorination reaction to activate the 2-position, followed by a

nucleophilic substitution with methoxide to install the desired methoxy group.

2-Hydroxy-4-(trifluoromethyl)pyridine

Protocol 1: Chlorination

  POCl₃ or SOCl₂
  Reflux

2-Chloro-4-(trifluoromethyl)pyridine

  Yield: ~84-92%

Protocol 2: Methoxylation

  NaOMe, MeOH
  Reflux

2-Methoxy-4-(trifluoromethyl)pyridine
(Pyroxsulam Intermediate)

  High Yield

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of a key Pyroxsulam intermediate.

Protocol 1: Chlorination of 2-Hydroxy-4-
(trifluoromethyl)pyridine
Causality: The conversion of the hydroxyl group into a chloro atom is a critical activation step.

The C-OH bond in the pyridone tautomer is strong; converting it to a C-Cl bond makes the 2-

position highly susceptible to nucleophilic attack. Phosphorus pentachloride (PCl₅) or thionyl

chloride (SOCl₂) are effective reagents for this transformation. A patent describes a high-yield
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method using PCl₅.[10] Another details a similar process with thionyl chloride catalyzed by

DMF.[11]

Materials:

2-Hydroxy-4-(trifluoromethyl)pyridine

Phosphorus pentachloride (PCl₅) or Thionyl chloride (SOCl₂)

N,N-Dimethylformamide (DMF)

Anhydrous 1,2-dichloroethane (if using SOCl₂)

Ice water

10% Sodium hydroxide solution

Ethyl acetate or other suitable extraction solvent

Anhydrous sodium sulfate or magnesium sulfate

Procedure (based on PCl₅ method):[10]

Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer in a

fume hood. Ensure all glassware is dry.

To the flask, add 2-Hydroxy-4-(trifluoromethyl)pyridine (1.0 mol).

Carefully add N,N-Dimethylformamide (DMF, ~160 mL). Stir until the solid is suspended.

Slowly and portion-wise, add phosphorus pentachloride (PCl₅, 2.0 mol) to the stirred

suspension. The addition is exothermic; maintain control over the reaction temperature.

After the addition is complete, stir the reaction mixture at room temperature for 5 hours or

until TLC/GC-MS analysis indicates complete consumption of the starting material.

Work-up: Carefully pour the reaction mixture into a larger beaker containing ice water. This

step should be done slowly as the quenching of excess PCl₅ is highly exothermic and
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releases HCl gas.

Neutralize the acidic aqueous solution by slowly adding 10% sodium hydroxide solution until

the pH is ~7.

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x

volumes).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.

Purification: The crude product, 2-chloro-4-(trifluoromethyl)pyridine, can be purified by

vacuum distillation. Collect the fraction at 78-80 °C / 75 mmHg to obtain the pure product.

[10]

Table 2: Summary of Chlorination Protocol

Parameter Value Reference

Reagent
Phosphorus pentachloride

(PCl₅)
[10]

Solvent N,N-Dimethylformamide (DMF) [10]

Reaction Time 5 hours [10]

Temperature Room Temperature [10]

Expected Yield ~84% [10]

Protocol 2: Synthesis of 2-Methoxy-4-
(trifluoromethyl)pyridine
Causality: This step is a classic nucleophilic aromatic substitution (SNAr) reaction. The

electron-withdrawing trifluoromethyl group and the ring nitrogen activate the 2-position (now

bearing a good leaving group, Cl⁻) towards attack by a nucleophile. Sodium methoxide is an

excellent, strong nucleophile for this purpose, efficiently displacing the chloride to form the

desired ether linkage.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://patents.google.com/patent/CN1263094A/en
https://patents.google.com/patent/CN1263094A/en
https://patents.google.com/patent/CN1263094A/en
https://patents.google.com/patent/CN1263094A/en
https://patents.google.com/patent/CN1263094A/en
https://patents.google.com/patent/CN1263094A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

2-Chloro-4-(trifluoromethyl)pyridine (from Protocol 1)

Sodium methoxide (NaOMe), either as a solid or a solution in methanol

Anhydrous Methanol (MeOH)

Water

Extraction solvent (e.g., diethyl ether or dichloromethane)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

In a dry round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

2-chloro-4-(trifluoromethyl)pyridine (1.0 eq) in anhydrous methanol.

To this solution, add sodium methoxide (1.1-1.2 eq). If using solid NaOMe, add it carefully in

portions as the dissolution is exothermic.

Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC-MS. The

reaction is typically complete within a few hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and remove

the methanol under reduced pressure.

To the residue, add water and extract the product with a suitable organic solvent like diethyl

ether (3x volumes).

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

Remove the solvent by rotary evaporation to yield the crude product, 2-methoxy-4-

(trifluoromethyl)pyridine.

Purification: The product can be purified by vacuum distillation or column chromatography if

necessary, though it is often of sufficient purity for the next step in a multi-step synthesis.
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Conclusion: A Versatile and Indispensable Synthon
2-Hydroxy-4-(trifluoromethyl)pyridine has proven to be an indispensable intermediate in the

synthesis of high-value agrochemicals. Its utility is rooted in the strategic placement of the

trifluoromethyl group, which enhances biological activity, and the versatile hydroxyl group,

which allows for straightforward chemical manipulation. The protocols provided for the

synthesis of the 2-methoxy-4-(trifluoromethyl)pyridine precursor to the herbicide Pyroxsulam

highlight a reliable and efficient synthetic pathway. By understanding the chemical principles

behind each step, from safe handling to the causality of reagent choice, researchers can

effectively leverage this powerful building block to construct the next generation of crop

protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-Hydroxy-4-(trifluoromethyl)pyridine (EVT-326280) | 50650-59-4 [evitachem.com]

2. researchgate.net [researchgate.net]

3. 2-Hydroxy-6-(trifluoromethyl)pyridine (HTF) [huimengchem.cn]

4. fishersci.co.uk [fishersci.co.uk]

5. 2-Hydroxy-4-(trifluoromethyl)pyridine | C6H4F3NO | CID 2775130 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. scbt.com [scbt.com]

7. Synthesis and application of trifluoromethylpyridines as a key structural motif in active
agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

8. Synthesis and application of trifluoromethylpyridines as a key structural motif in active
agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]

9. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]

10. CN1263094A - Method for synthesizing 4-trifluoromethyl pyridine compound - Google
Patents [patents.google.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b044833/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-a-fluorinated-pyridine-building-block
https://www.benchchem.com/product/b044833?utm_src=pdf-custom-synthesis#bc-rfq
https://www.evitachem.com/product/evt-326280
https://www.researchgate.net/publication/351729464_Synthesis_and_application_of_trifluoromethylpyridines_as_a_key_structural_motif_in_active_agrochemical_and_pharmaceutical_ingredients
https://www.huimengchem.cn/products/trifluoromethyl-pyridine-htf.html
https://www.fishersci.co.uk/store/msds?partNumber=11329979&productDescription%3D2-HYDROXY-4-%28TRIDLUOROMETHYL%29PYRIDINE%2C+98%251G&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-_trifluoromethyl_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-_trifluoromethyl_pyridine
https://www.scbt.com/p/2-hydroxy-4-trifluoromethyl-pyridine-50650-59-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175224/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175224/
https://www.jstage.jst.go.jp/article/jpestics/46/2/46_D21-012/_html/-char/ja
https://www.jstage.jst.go.jp/article/jpestics/46/2/46_D21-012/_html/-char/ja
https://researchoutreach.org/articles/trifluoromethylpyridine-chemistry-applications/
https://patents.google.com/patent/CN1263094A/en
https://patents.google.com/patent/CN1263094A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044833?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of a Fluorinated
Pyridine Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044833/docs#introduction-the-strategic-importance-
of-a-fluorinated-pyridine-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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